2-(benzyloxy)-N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)acetamide

• IUPAC Name: N-[[4-(dimethylamino)-6-piperidin-1-yl-1,3,5-triazin-2-yl]methyl]-2-phenylmethoxyacetamide
• InChI: InChI=1S/C20H28N6O2/c1-25(2)19-22-17(23-20(24-19)26-11-7-4-8-12-26)13-21-18(27)15-28-14-16-9-5-3-6-10-16/h3,5-6,9-10H,4,7-8,11-15H2,1-2H3,(H,21,27)
• InChI Key: VNQUFGSSXSQXAF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N2CCCCC2)CNC(=O)COCC3=CC=CC=C3
• Molecular Formula: C20H28N6O2
• Molecular Weight: 384.5 g/mol

Description

2-(benzyloxy)-N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C20H28N6O2 and its molecular weight is 384.484. The purity is usually 95%.
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Scientific Research Applications

Acetamide Derivatives

Acetamide derivatives, such as the ones reviewed by Kennedy (2001), have commercial importance due to their varied biological consequences upon exposure. These chemicals show a range of biological responses that reflect both their chemical nature and their applications or proposed uses. The review highlights the need to update information on the toxicology of acetamide and its derivatives, pointing towards their continued relevance in scientific research and commercial applications (Kennedy, 2001).

Triazine Scaffolds

Triazines are an interesting class of heterocyclic compounds in medicinal chemistry, with derivatives prepared and evaluated for a wide spectrum of biological activities. These include antibacterial, antifungal, anti-cancer, antiviral, antimalarial, anti-inflammatory, antiulcer, anticonvulsant, antimicrobial, insecticidal, and herbicidal agents. The versatility of the triazine nucleus as a core moiety suggests potential for the development of future drugs, indicating a broad application potential for compounds incorporating a triazine scaffold (Verma, Sinha, & Bansal, 2019).

Piperazine Derivatives

Piperazine derivatives exhibit a range of pharmacological properties, including anxiolytic-like, antidepressant, nootropic, antinociceptive activities, and an antioxidant capacity. This highlights the therapeutic potential of piperazine derivatives in developing new drugs for anxiety-related disorders and other conditions. The synthesis and pharmacological evaluation of novel N-cycloalkyl-N-benzoylpiperazine derivatives, as discussed by Strub et al. (2016), suggest these compounds as promising lead structures for anxiolytic drug development (Strub et al., 2016).